Cas no 1379311-10-0 (2-(3-chloro-5-fluorophenyl)propan-2-ol)

• Product Name: 2-(3-chloro-5-fluorophenyl)propan-2-ol
• CAS No: 1379311-10-0
• MF: C₉H₁₀ClFO
• MW: 188.626505374908
• MDL: MFCD20528515
• CID: 5208763
• PubChem ID: 84661761
• Update Time: 2026-03-06

2-(3-chloro-5-fluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-5-fluorophenyl)propan-2-ol

• MDL： MFCD20528515
• Inchi： 1S/C9H10ClFO/c1-9(2,12)6-3-7(10)5-8(11)4-6/h3-5,12H,1-2H3
• InChI Key： ULGQUXUCPJDDLU-UHFFFAOYSA-N
• SMILES： CC(C1=CC(F)=CC(Cl)=C1)(O)C

Computed Properties

• Exact Mass: 188.04
• Monoisotopic Mass: 188.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2

Additional information on 2-(3-chloro-5-fluorophenyl)propan-2-ol

2-(3-Chloro-5-Fluorophenyl)Propan-2-Ol: A Versatile Compound in Synthetic Chemistry and Pharmacological Applications

2-(3-Chloro-5-Fluorophenyl)Propan-2-Ol, with the chemical formula C₁₀H₁₁ClFO, is a member of the aromatic alcohol family characterized by its unique combination of halogenated aromatic ring and branched carbon chain. This compound, identified by the CAS number 1379311-10-0, has garnered significant attention in recent years due to its potential applications in pharmaceutical research and synthetic organic chemistry. The 3-chloro-5-fluorophenyl group, a key structural feature, contributes to the compound's distinct physicochemical properties, while the propan-2-ol moiety enhances its reactivity in various chemical transformations. Recent studies have highlighted its role in the development of novel drug candidates targeting specific biological pathways, underscoring its importance in modern medicinal chemistry.

The 2-(3-Chloro-5-Fluorophenyl)Propan-2-Ol molecule exhibits a unique combination of electronic and steric effects, which makes it an attractive scaffold for further functionalization. The presence of both chlorine and fluorine atoms in the aromatic ring introduces polarity and enhances the compound's ability to interact with biological targets. This dual halogenation pattern, a critical aspect of its molecular design, has been shown to influence its binding affinity and selectivity in receptor-mediated processes. Researchers have reported that the 3-chloro-5-fluorophenyl substituent plays a pivotal role in modulating the compound's pharmacokinetic profile, particularly in improving its metabolic stability and tissue penetration.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2-(3-Chloro-5-Fluorophenyl)Propan-2-Ol through multi-step organic reactions. One notable approach involves the use of transition-metal-catalyzed cross-coupling reactions, which allow for the precise construction of the aromatic ring system. The propan-2-ol functional group is typically introduced via nucleophilic substitution or hydrolysis of corresponding ester derivatives. These synthetic strategies, as documented in recent publications, have significantly improved the scalability and purity of the compound, making it a viable candidate for further pharmaceutical development.

Experimental studies on the 2-(3-Chloro-5-Fluorophenyl)Pro,2-Ol have revealed its potential as a lead compound in the design of anti-inflammatory agents. A 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against COX-2 enzymes, a key target in the treatment of chronic inflammatory diseases. The 3-chloro-5-fluorophenyl group was found to enhance the compound's ability to bind to the active site of the enzyme, while the propan-2-ol moiety contributes to its hydrophilic properties, facilitating cellular uptake. This dual functionality has positioned the compound as a promising scaffold for the development of next-generation anti-inflammatory drugs.

Another area of interest is the application of 2-(3-Chloro-5-Fluorophenyl)Propan-2-Ol in the synthesis of antitumor agents. Researchers have explored its potential as a building block for the preparation of small-molecule inhibitors targeting specific oncogenic pathways. For instance, a 2024 study in Organic & Biomolecular Chemistry reported the successful synthesis of a compound derived from 2-(3-Chloro-5-Fluorophenyl)Propan-2-Ol that showed significant cytotoxic activity against cancer cell lines. The study highlighted the importance of the 3-chloro-5-fluorophenyl substituent in enhancing the compound's ability to disrupt mitochondrial function, a critical mechanism in cancer cell death.

The propan-2-ol functional group of 2-(3-Chloro-5-Fluorophenyl)Propan-2-Ol also plays a crucial role in its interactions with biological systems. This hydroxyl group can participate in hydrogen bonding with target proteins, thereby modulating the compound's binding affinity and selectivity. Recent computational studies have used molecular docking simulations to analyze the interactions between 2-(3-Chloro-5-Fluorophenyl)Propan-2-Ol and various receptors, providing insights into its potential therapeutic applications. These simulations have revealed that the compound's ability to form stable hydrogen bonds with key residues in target proteins is a key factor in its biological activity.

From a synthetic perspective, the 2-(3-Chloro-5-Fluorophenyl)Propan-2-Ol molecule offers several opportunities for further modification. The aromatic ring system, which is a central feature of the compound, can be functionalized with various substituents to enhance its pharmacological properties. For example, the introduction of electron-withdrawing or electron-donating groups can significantly alter the compound's reactivity and biological activity. Researchers have also explored the possibility of incorporating additional functional groups into the propan-2-ol moiety to improve its solubility and bioavailability.

Recent advances in analytical techniques have enabled the characterization of 2-(3-Chloro-5-Fluorophenyl)Propan-2-Ol with high precision. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the compound's structure and purity. These methods have also facilitated the identification of potential side products and impurities, ensuring the quality of the compound for further applications. The use of these advanced analytical tools has significantly contributed to the compound's development as a research reagent and potential drug candidate.

The 2-(3-Chloro-5-Fluorophenyl)Propan-2-Ol molecule has also been studied for its environmental impact and biodegradability. While its primary applications are in pharmaceutical and chemical research, understanding its environmental fate is essential for sustainable development. Studies have shown that the compound can undergo various degradation processes in natural environments, although its persistence depends on factors such as pH, temperature, and microbial activity. These findings highlight the importance of responsible usage and disposal of the compound to minimize potential environmental risks.

In conclusion, 2-(3-Chloro-5-Fluorophenyl)Propan-2-Ol represents a valuable compound in the fields of synthetic chemistry and pharmacology. Its unique structural features, including the 3-chloro-5-fluorophenyl group and propan-2-ol moiety, have made it a promising candidate for the development of new therapeutic agents. Ongoing research continues to explore its potential applications, further solidifying its importance in modern scientific advancements.